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Compound of Interest

6-Methoxy-2-
Compound Name:

(trifluoromethyl)quinolin-4-ol

Cat. No.: B181489

This guide provides the core physicochemical properties of 6-Methoxy-2-
(trifluoromethyl)quinolin-4-ol, a fluorinated quinoline derivative relevant in medicinal
chemistry and drug development. The primary focus is the determination and presentation of its
molecular weight.

Physicochemical Data

The key quantitative data for 6-Methoxy-2-(trifluoromethyl)quinolin-4-ol are summarized
below. These values are derived from its molecular formula.

Property Value Source
6-methoxy-2-
IUPAC Name (trifluoromethyl)-1H-quinolin-4-  [1]
one
Molecular Formula C11HsF3NO:2 [11121[3]
Molecular Weight 243.18 g/mol [1][3]
CAS Number 1701-21-9 [1112]

Experimental Protocols

Determination of Molecular Weight
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The molecular weight of a compound is a fundamental property calculated based on its
molecular formula, which is determined through methods such as mass spectrometry and
elemental analysis.

Methodology:
o Establish Molecular Formula: The molecular formula, C11HsF3NOz2, is confirmed.[1][2][3]
« |dentify Atomic Weights: The standard atomic weights of the constituent elements are used:

o Carbon (C): ~12.011 u

[¢]

Hydrogen (H): ~1.008 u

o

Fluorine (F): ~18.998 u

o

Nitrogen (N): ~14.007 u

[¢]

Oxygen (O): ~15.999 u

o Calculation: The molecular weight is the sum of the atomic weights of all atoms in the
molecule:

o (11 x12.011) + (8 x 1.008) + (3 x 18.998) + (1 x 14.007) + (2 x 15.999) = 243.18 g/mol
This calculated value is consistent with figures published in chemical databases.[1][3]

Visualizations

The following diagram illustrates the logical workflow for determining the molecular weight from
the compound's molecular formula.
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Caption: Workflow for Molecular Weight Calculation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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